Cas no 2229102-76-3 (tert-butyl N-4-(1,3-benzothiazol-2-yl)-1-oxobutan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-4-(1,3-benzothiazol-2-yl)-1-oxobutan-2-yl-N-methylcarbamate
• CAS No: 2229102-76-3
• MF: C₁₇H₂₂N₂O₃S
• MW: 334.433183193207
• CID: 6012478
• PubChem ID: 165777742
• Update Time: 2025-06-13

tert-butyl N-4-(1,3-benzothiazol-2-yl)-1-oxobutan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(1,3-benzothiazol-2-yl)-1-oxobutan-2-yl-N-methylcarbamate
• 2229102-76-3
• EN300-1886710
• tert-butyl N-[4-(1,3-benzothiazol-2-yl)-1-oxobutan-2-yl]-N-methylcarbamate

• Inchi： 1S/C17H22N2O3S/c1-17(2,3)22-16(21)19(4)12(11-20)9-10-15-18-13-7-5-6-8-14(13)23-15/h5-8,11-12H,9-10H2,1-4H3
• InChI Key： UDSOLRHTGLEANB-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1CCC(C=O)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 334.13511374g/mol
• Monoisotopic Mass: 334.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 87.7Ų

Additional information on tert-butyl N-4-(1,3-benzothiazol-2-yl)-1-oxobutan-2-yl-N-methylcarbamate

Professional Introduction to Compound with CAS No. 2229102-76-3 and Product Name: *tert-butyl N-4-(1,3-benzothiazol-2-yl)-1-oxobutan-2-yl-N-methylcarbamate*

The compound with the CAS number 2229102-76-3 and the product name tert-butyl N-4-(1,3-benzothiazol-2-yl)-1-oxobutan-2-yl-N-methylcarbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development.

The molecular framework of this compound incorporates several key functional groups that contribute to its unique chemical properties. The presence of a tert-butyl group provides steric hindrance, which can influence the compound's reactivity and binding affinity. Additionally, the N-methylcarbamate moiety introduces a polar functional group that enhances solubility and interaction with biological targets. The core structure, which includes a 1,3-benzothiazole ring, is well-documented for its pharmacological activity, particularly in the context of antimicrobial and anti-inflammatory applications.

In recent years, there has been a growing interest in heterocyclic compounds derived from benzothiazole for their diverse biological activities. The specific substitution pattern in this compound, where the benzothiazole ring is connected to a carbamate group via an aliphatic chain, has been strategically designed to optimize interactions with biological targets. This design approach aligns with the current trends in drug discovery, where targeted modifications of molecular structures are employed to enhance efficacy and reduce side effects.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that derivatives of benzothiazole have shown promise in treating various conditions, including neurological disorders and chronic inflammatory diseases. The structural features of this compound suggest that it may exhibit similar therapeutic effects while offering improved pharmacokinetic properties. This hypothesis is supported by preliminary studies that have demonstrated the compound's ability to modulate key biological pathways involved in these conditions.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the carbamate group and the introduction of the benzothiazole moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently. These synthetic strategies not only highlight the expertise required for producing such complex molecules but also underscore the importance of innovative methodologies in modern organic synthesis.

Evaluation of the compound's biological activity has been conducted using both in vitro and in vivo models. In vitro assays have revealed that the compound exhibits significant binding affinity to certain enzymes and receptors relevant to its intended therapeutic applications. Furthermore, preliminary in vivo studies have shown promising results regarding its efficacy and safety profile. These findings are particularly encouraging given the growing demand for novel therapeutic agents that can address complex diseases effectively.

The development of this compound also reflects broader trends in pharmaceutical research, where there is an increasing emphasis on green chemistry principles. Efforts have been made to optimize synthetic routes to minimize waste and reduce environmental impact. This approach not only aligns with regulatory requirements but also contributes to sustainable practices within the industry. By integrating green chemistry principles into drug development processes, researchers can create more environmentally friendly products without compromising on efficacy or safety.

The future prospects for this compound are promising, with ongoing research aimed at further refining its pharmacological properties and exploring new applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into tangible therapeutic solutions. As our understanding of biological systems continues to evolve, compounds like this one are poised to play a crucial role in addressing some of the most challenging medical conditions facing society today.